Ethanol, 2-[2-(10H-phenothiazin-10-yl)ethoxy]-

• CAS RN: 101293-53-2
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 2-(2-phenothiazin-10-ylethoxy)ethanol
• InChI: InChI=1S/C16H17NO2S/c18-10-12-19-11-9-17-13-5-1-3-7-15(13)20-16-8-4-2-6-14(16)17/h1-8,18H,9-12H2
• InChI Key: DXEDDXGONRWSOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)CCOCCO

Description

Ethanol, 2-[2-(10H-phenothiazin-10-yl)ethoxy]- is a useful research compound. Its molecular formula is C16H17NO2S and its molecular weight is 287.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of crude 10-(2-(2-((tetrahydro-2-pyranyl)oxy)ethoxy)ethyl)-10H-phenothiazine (3.8 g, 10 mmol), 2-propanol (50 ml) and a 4 M aqueous sulfuric acid solution (8 ml) was heated at 60° C. for 3 h and then left overnight at room temperature. The reaction mixture was poured into a mixture of water (500 ml) and a 4 N sodium hydroxide solution (17 ml). The mixture was extracted with diethyl ether (150 ml) and the organic extract was washed with brine and dried over sodium sulphate. The solvent was evaporated in vacuo to give 1.5 g of crude 2-(2-(10H-phenothiazin-10-yl)ethoxy)ethanol. TLC: rf=0.52 (SiO2 ; dichloromethane/methanol=19:1).